Cas no 802900-03-4 (Acetamide,N-[4-(1H-imidazol-5-yl)butyl]-)
![Acetamide,N-[4-(1H-imidazol-5-yl)butyl]- structure](https://www.kuujia.com/scimg/cas/802900-03-4x500.png)
802900-03-4 structure
Product name:Acetamide,N-[4-(1H-imidazol-5-yl)butyl]-
Acetamide,N-[4-(1H-imidazol-5-yl)butyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-[4-(1H-imidazol-5-yl)butyl]-
- Acetamide, N-(4-imidazol-4-ylbutyl)- (8CI)
- 802900-03-4
- ACETAMIDE,N-(4-IMIDAZOL-4-YLBUTYL)-
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- Inchi: InChI=1S/C9H15N3O/c1-8(13)11-5-3-2-4-9-6-10-7-12-9/h6-7H,2-5H2,1H3,(H,10,12)(H,11,13)
- InChI Key: OWXIACMJAWUXES-UHFFFAOYSA-N
- SMILES: CC(=O)NCCCCC1=CN=CN1
Computed Properties
- Exact Mass: 181.122
- Monoisotopic Mass: 181.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0
- Topological Polar Surface Area: 57.8A^2
Acetamide,N-[4-(1H-imidazol-5-yl)butyl]- Related Literature
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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L. F. Lepre,J. Szala-Bilnik,L. Pison,M. Traïkia,A. A. H. Pádua,R. A. Ando,M. F. Costa Gomes Phys. Chem. Chem. Phys., 2017,19, 12431-12440
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3. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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